N-(2-((3-methoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-[(3-methoxyphenyl)carbamoyl]-1-benzofuran-3-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C26H18N2O6/c1-32-17-9-6-8-16(14-17)27-25(30)23-22(18-10-3-5-12-21(18)33-23)28-24(29)19-13-15-7-2-4-11-20(15)34-26(19)31/h2-14H,1H3,(H,27,30)(H,28,29)
• InChI Key: CSIKOIDFDCAOHJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC5=CC=CC=C5OC4=O
• Molecular Formula: C26H18N2O6
• Molecular Weight: 454.4 g/mol

Description

N-(2-((3-methoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C26H18N2O6 and its molecular weight is 454.438. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Synthesis and Characterization
The synthesis and characterization of related compounds have been explored to understand their chemical properties and potential applications. For example, Behrami and Dobroshi (2019) reported on the synthesis of compounds with structures similar to N-(2-((3-methoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide, emphasizing their antibacterial activity. Their research highlighted the effectiveness of such compounds against bacterial strains, showcasing their potential in medical and pharmaceutical applications (Behrami & Dobroshi, 2019).

Crystal and Molecular Structure
The crystal and molecular structures of similar compounds have been determined to gain insights into their potential applications. Anuradha et al. (2012) detailed the crystal structure of a compound with a closely related molecular structure, providing essential data for understanding the molecular interactions and stability of such compounds (Anuradha et al., 2012).

Antimicrobial Activity

Antibacterial Effects
Research into the antibacterial effects of compounds similar to N-(2-((3-methoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide has shown promising results. Studies such as those conducted by Idrees, Kola, and Siddiqui (2019) have synthesized derivatives with significant antibacterial properties, indicating the potential for developing new antimicrobial agents (Idrees, Kola, & Siddiqui, 2019).

Neuroprotective and Antioxidant Effects

Neuroprotection and Antioxidant Activities
Some derivatives of the compound have been investigated for their neuroprotective and antioxidant effects. Cho et al. (2015) synthesized a series of derivatives and evaluated their activities, finding that certain substitutions on the benzofuran moiety enhance neuroprotective action against excitotoxic damage and exhibit antioxidative properties (Cho et al., 2015).